Cas no 2172024-43-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid
• CAS No: 2172024-43-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5894066
• PubChem ID: 165552435
• Update Time: 2025-06-08

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}-2,2-dimethylpropanoic acid
• EN300-1484396
• 2172024-43-8

• Inchi： 1S/C28H34N2O5/c1-28(2,26(32)33)17-29-25(31)22-14-4-3-5-15-24(22)30-27(34)35-16-23-20-12-8-6-10-18(20)19-11-7-9-13-21(19)23/h6-13,22-24H,3-5,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CRAWRBVYVLOHNW-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCCC1C(NCC(C(=O)O)(C)C)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid (CAS No. 2172024-43-8)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid (CAS No. 2172024-43-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its intricate structure features a cycloheptyl backbone coupled with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on this compound due to its potential in drug discovery and biomaterial engineering, aligning with current trends in precision medicine and targeted therapies.

In the context of AI-driven drug design, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid has garnered attention for its role in computational chemistry models. The Fmoc group is particularly noteworthy for its compatibility with automated synthesis platforms, a topic frequently searched by professionals exploring high-throughput screening methodologies. Additionally, its 2,2-dimethylpropanoic acid moiety contributes to enhanced metabolic stability, a critical factor in prodrug development—a trending subject in PubMed and Google Scholar queries.

The CAS No. 2172024-43-8 compound is also pivotal in bioconjugate vaccines, a hot topic amid growing interest in next-generation immunotherapies. Its cycloheptyl ring offers unique steric constraints, enabling selective binding to biological targets. This property resonates with searches related to structure-activity relationships (SAR) and molecular docking simulations. Furthermore, the compound’s carboxylic acid terminus facilitates crosslinking reactions, making it relevant to nanoparticle functionalization studies—a frequently cited area in NIH-funded research.

From a synthetic chemistry perspective, the Fmoc-protected amine in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid ensures orthogonal deprotection during multi-step syntheses, a technique often queried in Organic Chemistry Forums. The compound’s lipophilicity, attributed to its dimethylpropanoic acid segment, is another focus area for researchers investigating blood-brain barrier penetration—a key challenge in CNS drug development.

Environmental and green chemistry considerations are also relevant, as the compound’s Fmoc group can be cleaved under mild conditions, reducing the need for harsh reagents. This aligns with searches for sustainable synthesis protocols and E-factor reduction strategies. Moreover, its potential in peptide-based therapeutics connects to trending queries about oral bioavailability enhancement and peptidomimetics.

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2,2-dimethylpropanoic acid (CAS No. 2172024-43-8) exemplifies the convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from SPPS to vaccine design—make it a compound of enduring interest in both academic and industrial settings, as reflected in contemporary scientific literature and patent filings.